Cas no 1553977-17-5 (Ibrutinib-d)

Ibrutinib-d is a deuterated analog of ibrutinib, a well-known Bruton's tyrosine kinase (BTK) inhibitor. The incorporation of deuterium atoms at specific positions enhances the metabolic stability of the molecule, potentially improving its pharmacokinetic profile. This modification can lead to reduced oxidative metabolism, extending the half-life and increasing systemic exposure compared to the non-deuterated form. Ibrutinib-d is primarily used in research settings to study drug metabolism, deuterium isotope effects, and the development of optimized therapeutic agents. Its key advantages include improved metabolic resistance and potential for more consistent pharmacological activity, making it a valuable tool for preclinical and mechanistic studies in oncology and immunology.
Ibrutinib-d structure
Ibrutinib-d structure
Product name:Ibrutinib-d
CAS No:1553977-17-5
MF:C25H19D5N6O2
MW:445.528
CID:2094735
PubChem ID:73053689

Ibrutinib-d Chemical and Physical Properties

Names and Identifiers

    • Ibrutinib D5
    • Ibrutinib-d5
    • (R)-1-(3-(4-amino-3-(4-(perdeuterophenoxy)phenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one
    • 1-[(3R)-3-(4-Amino-3-{4-[(2H5)phenyloxy]phenyl}-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-1-piperidinyl]-2-propen-1-one
    • Ibrutinib-d
    • AKOS040733412
    • HY-10997S
    • MS-28030
    • DA-74386
    • 1553977-17-5
    • 1-[(3R)-3-[4-amino-3-[4-(2,3,4,5,6-pentadeuteriophenoxy)phenyl]pyrazolo[3,4-d]pyrimidin-1-yl]piperidin-1-yl]prop-2-en-1-one
    • PCI-32765 D5
    • CS-0019816
    • 1ST162740D5
    • AT37727
    • Inchi: InChI=1S/C25H24N6O2/c1-2-21(32)30-14-6-7-18(15-30)31-25-22(24(26)27-16-28-25)23(29-31)17-10-12-20(13-11-17)33-19-8-4-3-5-9-19/h2-5,8-13,16,18H,1,6-7,14-15H2,(H2,26,27,28)/t18-/m1/s1/i3D,4D,5D,8D,9D
    • InChI Key: XYFPWWZEPKGCCK-OZUAZJOXSA-N
    • SMILES: C=CC(=O)N1CCCC(C1)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N

Computed Properties

  • Exact Mass: 445.227458g/mol
  • Surface Charge: 0
  • XLogP3: 3.6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 445.227458g/mol
  • Monoisotopic Mass: 445.227458g/mol
  • Topological Polar Surface Area: 99.2Ų
  • Heavy Atom Count: 33
  • Complexity: 678
  • Isotope Atom Count: 5
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • PSA: 99.16000
  • LogP: 4.73640

Ibrutinib-d Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-10997S-10mg
Ibrutinib-d5
1553977-17-5 98.34%
10mg
¥15000 2022-03-28
SHENG KE LU SI SHENG WU JI SHU
sc-495736-1mg
Ibrutinib-d5,
1553977-17-5
1mg
¥2256.00 2023-09-05
ChemScence
CS-0019816-10mg
Ibrutinib-d5
1553977-17-5 98.34%
10mg
$1500.0 2022-04-27
SHENG KE LU SI SHENG WU JI SHU
sc-495736B-5 mg
Ibrutinib-d5,
1553977-17-5
5mg
¥9,401.00 2023-07-11
Biosynth
DMC97717-10 mg
Ibrutinib d5
1553977-17-5
10mg
$1,861.90 2023-01-05
Biosynth
DMC97717-5 mg
Ibrutinib d5
1553977-17-5
5mg
$1,163.70 2023-01-05
Biosynth
DMC97717-25 mg
Ibrutinib d5
1553977-17-5
25mg
$3,491.25 2023-01-05
A2B Chem LLC
AF04340-1mg
Ibrutinib D5
1553977-17-5 ≥99% deuterated forms (d1-d5)
1mg
$228.00 2024-04-20
1PlusChem
1P00ATRO-1mg
Ibrutinib D5
1553977-17-5 ≥99% deuterated forms (d1-d5)
1mg
$318.00 2024-06-20
SHENG KE LU SI SHENG WU JI SHU
sc-495736B-5mg
Ibrutinib-d5,
1553977-17-5
5mg
¥9401.00 2023-09-05

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1553977-17-5)Ibrutinib-d
A883652
Purity:99%
Quantity:1mg
Price ($):451.0